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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135 Get Quote

Morwet EFW is a high-performance wetting agent, primarily utilized in agrochemical

formulations to enhance the efficacy of active ingredients.[1][2][3] This technical guide provides

a comprehensive overview of its properties and functions for researchers, scientists, and drug

development professionals. Morwet EFW is a sodium alkyl naphthalene sulfonate blend,

recognized for its excellent wetting capabilities for a wide range of powders.[1][2][4] Its primary

application is to ensure rapid and uniform dispersion of particles in liquid formulations.[1][5]

Core Functions and Applications
Morwet EFW functions as a dispersant, surfactant (anionic), and wetting agent.[1] It is

particularly beneficial for active ingredients that are prone to crystallization.[1] The high active

content of Morwet EFW, up to 95%, allows for flexibility in creating high-loading formulations.

[3] It is commonly used in various formulation types, including:

Suspension Concentrates (SC)

Water Dispersible Granules (WDG)

Water Soluble Granules (WSG)

Wettable Powders (WP)

By reducing the surface tension of water, Morwet EFW facilitates the penetration and

spreading of agrochemicals on plant surfaces, thereby enhancing their biological performance.
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[5]

Quantitative Data Summary
The following tables summarize the key technical specifications for Morwet EFW powder,

derived from product data sheets.

Physical and Chemical Properties

Property Value Method/Conditions

Appearance Tan Powder @ 25°C

Active Content ≥ 95.0 %

Moisture ≤ 2.0 %

pH 7.5 - 10.0 5% solution in water

Salt Content ≤ 2.5 %

Source: Nouryon Product Data Sheet[4][6]

Performance Characteristics

Property Value Method/Conditions

Surface Tension 32 mN/m
Du Noüy ring method, 25°C,

0.1% solution, DIN 53914

Wetting Power 17 seconds
Draves test, 25°C, 0.1%

solution

Foam Height (deionized water)
Initial: 120 mm; After 5 min: 60

mm

Ross-Miles method, 25°C,

0.05% solution

Foam Height (standard water

D)

Initial: 30 mm; After 5 min: 10

mm

Ross-Miles method, 25°C,

0.05% solution

Source: Nouryon Product Data Sheet[4]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the methods cited in the technical data sheets

(Draves test, Du Noüy ring method, Ross-Miles foam test) are not provided in the publicly

available product literature. These are standardized industry methods, and for detailed

procedures, researchers should refer to the official documentation for the respective standards

(e.g., ASTM for Draves test, DIN for surface tension).

Visualizing Mechanisms and Workflows
Mechanism of Action as a Wetting Agent

The primary function of Morwet EFW is to reduce the surface tension at the solid-liquid

interface, allowing water to spread over and penetrate a powder more effectively. The diagram

below illustrates this fundamental mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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